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Compound of Interest

Compound Name: Cinnamyl formate

Cat. No.: B3369455

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling cinnamyl formate, including detailed operational and disposal plans.
By adhering to these procedural, step-by-step guidelines, you can mitigate risks and ensure the
integrity of your work.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for cinnamyl

formate.

Property Value Source
CAS Number 104-65-4 [1]
Molecular Formula C10H1002 [2]
Molecular Weight 162.18 g/mol [2]
Boiling Point 250 °C @ 760 mmHg [1]
Flash Point >110 °C (>230 °F) [11[3]
Vapor Pressure 0.020000 mm/Hg @ 20 °C [1]
Specific Gravity 1.0770-1.0820 @ 25 °C [1]
Solubility in Water 725.1 mg/L @ 25 °C [1]
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Experimental Protocols: Safe Handling and Disposal

Engineering Controls: Always handle cinnamyl formate in a well-ventilated area.[2] If
available, use a chemical fume hood to minimize vapor exposure.[4] Ensure that safety
showers and eye wash stations are readily accessible.

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is
critical. The following PPE is recommended when handling cinnamyl formate:

o Eye and Face Protection: Chemical safety goggles are recommended.[1] If there is a splash
hazard, a face shield should also be worn.

o Skin Protection: Compatible chemical-resistant gloves are recommended.[1] Avoid prolonged
skin contact.[2] A lab coat or other protective workwear should be worn.[2]

» Respiratory Protection: In most cases, handling in a well-ventilated area or under a fume
hood will be sufficient. However, if ventilation is inadequate or if there is a risk of generating
aerosols, a personal breathing apparatus may be necessary.[1]

Handling and Storage:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep containers tightly sealed and store in a cool, dry, well-ventilated place.[1][2]

Store away from heat, sparks, open flames, and direct sunlight.[1][2]

Spill Management: In the event of a spill, eliminate all ignition sources.[5] Absorb the spill with
an inert material such as dry clay, sand, or diatomaceous earth and place it into a suitable
container for disposal.[5] Do not allow the spilled material to enter drains or watercourses.[5]

First Aid Measures:

» After eye contact: Immediately rinse with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[6]
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 After skin contact: Wash the affected area immediately with soap and plenty of water.[1]
Remove contaminated clothing. If irritation persists, seek medical advice.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

« |If swallowed: Rinse mouth with water (only if the person is conscious). Do not induce
vomiting. Seek medical advice immediately.[1]

Disposal Plan: Dispose of cinnamyl formate and any contaminated materials in accordance
with all federal, state, and local environmental regulations.[1] It is recommended to contact a
licensed professional waste disposal service.[1] Do not re-use empty containers; they should
be disposed of as unused product.[1]

Workflow for Safe Handling of Cinnamyl Formate

The following diagram outlines the logical workflow for the safe handling of cinnamyl formate
from receipt to disposal.
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Receive Cinnamyl Formate

Y

Store in a cool, dry, well-ventilated area
away from ignition sources.

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Handle in a well-ventilated area
(preferably a fume hood).

Perform Experimental Procedure

Accident

Spill Occurs

Normal Workflow

Spill Response:
- Evacuate and ventilate
- Use absorbent material
- Collect for disposal

Y

Collect Waste:
- Unused product
- Contaminated materials

Dispose of waste through a
licensed professional service.

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cinnamyl Formate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3369455?utm_src=pdf-body-img
https://www.benchchem.com/product/b3369455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling Cinnamyl Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3369455#personal-protective-equipment-for-
handling-cinnamyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

